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Compound of Interest

Compound Name: Permethrinic acid methyl ester

Cat. No.: B108998

Application Notes and Protocols for
Permethrinic Acid Methyl Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

Permethrinic acid methyl ester (CAS No. 61898-95-1) is a chemical intermediate used in the
synthesis of pyrethroid insecticides, including permethrin.[1] As a laboratory chemical, it
requires careful handling and storage to ensure the safety of personnel and the integrity of
research. These application notes provide detailed procedures and safety information for the
handling and storage of permethrinic acid methyl ester in a research and development
setting.

Chemical and Physical Properties

A summary of the key chemical and physical properties of permethrinic acid methyl ester is
provided in the table below.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b108998?utm_src=pdf-interest
https://www.benchchem.com/product/b108998?utm_src=pdf-body
https://www.bocsci.com/product/1r-trans-permethrinic-acid-methyl-ester-cas-84984-65-6-426024.html
https://www.benchchem.com/product/b108998?utm_src=pdf-body
https://www.benchchem.com/product/b108998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Formula CoH12Cl202 [2]
Molecular Weight 223.10 g/mol [2]
Appearance .Cleiar colorless to light yellow 3]
liquid
Boiling Point 239.0 £ 30.0 °C at 760 mmHg [1]
Density 1.303 + 0.06 g/cm?3 [1]
Purity >95% [1]

Hazard Identification and Safety Precautions

Permethrinic acid methyl ester is classified as a hazardous substance. The following table
summarizes its hazard classifications.

Hazard Class GHS Classification Reference

o Category 4 (Harmful if
Acute Toxicity, Oral [4]
swallowed)

Category 2 (Causes skin

Skin Corrosion/Irritation o [4]
irritation)

Serious Eye Damage/Eye Category 2A (Causes serious )

Irritation eye irritation)

Specific Target Organ Toxicity, Category 3 (May cause 4]

Single Exposure respiratory irritation)

Personal Protective Equipment (PPE)

To mitigate the risks associated with handling permethrinic acid methyl ester, the following
personal protective equipment must be worn:

» Eye Protection: Safety goggles with side-shields are required.[4]
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» Hand Protection: Chemical-resistant protective gloves (e.g., nitrile rubber) are mandatory.[4]

» Skin and Body Protection: An impervious lab coat or clothing is necessary to prevent skin
contact.[4]

o Respiratory Protection: A suitable respirator should be used when working with the
compound outside of a certified chemical fume hood, or when aerosols or dust may be
generated.[4]

Safe Handling and Storage Procedures
Handling

» Work in a well-ventilated area, preferably within a certified chemical fume hood.[4]

Avoid inhalation of vapors, mists, or dust.[4]

Prevent contact with skin and eyes.[4]

Do not eat, drink, or smoke in areas where the chemical is handled.[4]

Wash hands thoroughly after handling.[4]

Storage
Proper storage is crucial for maintaining the stability and integrity of permethrinic acid methyl
ester.

Storage Condition Duration Reference

-20°C (Pure form) 3 years [4]

4°C (Pure form) 2 years [4]

-80°C (In solvent) 6 months [4]

-20°C (In solvent) 1 month [4]

2-8°C (Long-term) Not specified [5]
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e Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4]
o Keep away from direct sunlight and sources of ignition.[4]

e The substance is incompatible with strong acids/alkalis and strong oxidizing/reducing agents.

[4]

Experimental Protocols
Protocol for Weighing and Preparing Solutions

This protocol outlines the steps for safely weighing the liquid permethrinic acid methyl ester
and preparing a solution.

Click to download full resolution via product page
Caption: Workflow for weighing and preparing solutions of permethrinic acid methyl ester.
e Preparation:

o Put on all required personal protective equipment (PPE): safety goggles, lab coat, and
chemical-resistant gloves.

o Ensure the chemical fume hood is functioning correctly.

o Gather all necessary equipment: permethrinic acid methyl ester, appropriate solvent,
glass vial with a screw cap, pipette and tips, analytical balance, vortex mixer or sonicator,
and waste container.

» Weighing:

o Place a clean, dry vial on the analytical balance and tare it.
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o Inside the fume hood, carefully transfer the desired volume of permethrinic acid methyl
ester into the tared vial using a calibrated pipette.

o Securely cap the vial and record the precise weight.

e Solution Preparation:
o Add the calculated volume of the desired solvent to the vial.

o Tightly cap the vial and mix the contents until the ester is completely dissolved. A vortex
mixer or sonicator may be used to facilitate dissolution.

o Clearly label the vial with the name of the compound, the final concentration, the solvent
used, and the date of preparation.

e Cleanup:

o Dispose of the used pipette tip and any other contaminated disposable materials in the
designated hazardous waste container.

o Wipe down the work surface within the fume hood.

o Remove PPE and wash hands thoroughly.

Protocol for Accidental Spill Cleanup

This protocol provides a step-by-step guide for managing a small spill of permethrinic acid
methyl ester.
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Alert personnel in the immediate area

'

Don appropriate PPE (if not already wearing)

'

Contain the spill with absorbent material

'

Apply absorbent material over the spill

'

Collect the absorbed material into a hazardous waste container

'

Decontaminate the spill area with alcohol

'

Dispose of all contaminated materials as hazardous waste

'

Report the incident to the appropriate safety personnel

Click to download full resolution via product page

Caption: Protocol for cleaning up a small spill of permethrinic acid methyl ester.

¢ |Immediate Actions:
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o Alert all personnel in the immediate vicinity of the spill.

o If not already wearing them, immediately don the appropriate PPE, including respiratory
protection if necessary.

o Containment and Cleanup:

o Contain the spill using a liquid-binding material such as diatomite or universal binders to
prevent it from spreading.[4]

o Carefully apply the absorbent material over the entire spill area.

o Once the liquid has been fully absorbed, use non-sparking tools to collect the material and
place it into a designated, labeled hazardous waste container.

e Decontamination and Disposal:
o Decontaminate the surface of the spill area by scrubbing with alcohol.[4]

o Place all contaminated materials, including gloves and cleaning materials, into the
hazardous waste container.

o Seal the waste container and arrange for its proper disposal according to institutional and
local regulations.[4]

» Reporting:

o Report the spill to the laboratory supervisor and the institutional environmental health and
safety department.

First Aid Measures

In the event of exposure, follow these first aid procedures immediately.
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Exposure Route First Aid Measures Reference

Wash out mouth with water. Do
Ingestion NOT induce vomiting. Call a [4]

physician.

Remove the victim to fresh air.

If breathing is difficult, provide
Inhalation cardiopulmonary resuscitation [4]

(CPR). Avoid mouth-to-mouth

resuscitation. Call a physician.

Wash the affected area with
plenty of soap and water.

Skin Contact Remove contaminated clothing  [4]
and wash it before reuse. Call

a physician.

Immediately flush eyes with
plenty of water for at least 15
minutes, separating the eyelids

Eye Contact o [4]
with fingers. Remove contact
lenses if present and easy to

do. Call a physician.

Disposal

All waste containing permethrinic acid methyl ester, including empty containers, must be
disposed of as hazardous waste. Follow all prevailing country, federal, state, and local
regulations for chemical waste disposal.[4]

Toxicity Data

Quantitative toxicity data for permethrinic acid methyl ester is not readily available in the
searched literature. However, for context, the acute toxicity data for the parent compound,
permethrin, is provided below. It is important to note that this data is for a related but different
chemical and should be used for informational purposes only.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-W154397/Permethrinic-acid-methyl-ester-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W154397/Permethrinic-acid-methyl-ester-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W154397/Permethrinic-acid-methyl-ester-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W154397/Permethrinic-acid-methyl-ester-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b108998?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W154397/Permethrinic-acid-methyl-ester-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b108998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Test Species Route Value Reference
LD50 Rat Oral 1,500 mg/kg [6]
LD50 Rat Intravenous >270 mg/kg [6]

LD50: The dose that is lethal to 50% of the tested population.

Signaling Pathways

Information on specific signaling pathways affected by permethrinic acid methyl ester is not
available. The parent compound, permethrin, is known to be a neurotoxin that acts on the
voltage-gated sodium channels of neurons, causing repetitive firing and eventual paralysis in
insects.[3]

acts on Voltage-Gated causes " A leads to Paralysis and Death
: Repetitive Neuronal Firing [—————— o
Sodium Channel (in insects)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safe handling and storage procedures for permethrinic
acid methyl ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108998#safe-handling-and-storage-procedures-for-
permethrinic-acid-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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